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Compound of Interest

Compound Name: 2,3,5,5-Tetramethylhexanal
CAS No.: 68391-29-7
Cat. No.: B8736681
Get Quote
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Executive Summary

3,5,5-Trimethylhexanal (CAS 5435-64-3), commonly referred to as TMH Aldehyde, is a high-
value C9 oxo-aldehyde derived from the hydroformylation of diisobutylene. Distinguished by its
sterically hindered neopentyl-like tail and a reactive formyl headgroup, TMH Aldehyde serves
as a critical intermediate in the synthesis of high-performance lubricants, specialty plasticizers,
and pharmaceutical building blocks.

This guide provides a rigorous analysis of its molecular architecture, industrial synthesis via the
Oxo process, and its divergent reactivity profile. It is designed to equip researchers and
process engineers with the data required to integrate TMH Aldehyde into advanced synthesis
workflows.

Molecular Architecture & Physical Properties[1][2]
Structural Analysis

The carbon skeleton of 3,5,5-trimethylhexanal is characterized by a high degree of branching.
[1] The structure comprises a six-carbon chain with a gem-dimethyl (quaternary) substitution at
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the C5 position and a methyl group at the C3 position.

IUPAC Name: 3,5,5-Trimethylhexanal SMILES:CC(CC=0)CC(C)(C)C Molecular Formula:

CoH180O[1][2][3][4][5]

The steric bulk provided by the tert-butyl moiety at the tail (C5 position) imparts significant

hydrolytic and oxidative stability to its downstream derivatives (e.g., esters), a property highly

prized in synthetic lubricant applications.

hvsicochemical ble[2]

Property Value Unit Condition
Molecular Weight 142.24 g/mol

CAS Number 5435-64-3

Boiling Point 173 (approx.) °C 760 mmHg
Boiling Point

(Reduced) 67-68 °C 2.5 mmHg
Density 0.817 - 0.820 g/mL 25°C

Flash Point 47 (116) °C (°F) Closed Cup
Vapor Pressure ~0.14 mmHg 25°C

LogP (Octanol/Water) 2.7 Estimated

Appearance Colorless Liquid

Aldehydic, Green,
Citrus

Odor Profile

Spectroscopic Identification (Diagnostic Signals)

For researchers validating purity via NMR, look for these characteristic shifts:

e 'H NMR (CDCls):

o 0 9.6-9.8 ppm: Triplet (or doublet of doublets), 1H, Aldehyde proton (-CHO).
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o 6 0.9 ppm: Singlet, 9H, tert-butyl group (-(CHs3)3).

o & 2.2-2.4 ppm: Multiplet, 2H, a-methylene protons (-CH2-CHO).

Synthesis: The Oxo Process (Hydroformylation)[7]

The industrial production of TMH Aldehyde relies on the hydroformylation of Diisobutylene
(2,4,4-trimethyl-1-pentene). This reaction, catalyzed by Cobalt or Rhodium complexes, involves
the net addition of syngas (CO + Hz) across the olefinic double bond.

Reaction Mechanism

The feedstock, commercial diisobutylene, is primarily 2,4,4-trimethyl-1-pentene. The
hydroformylation typically occurs at the terminal carbon (anti-Markovnikov addition) to yield the
primary aldehyde.

Feedstock: Diisobutylene (CsHzie).

Reagents: Carbon Monoxide (CO) + Hydrogen (H2).

Catalyst: Rhodium-phosphine complexes (modern low-pressure process) or Cobalt
carbonyls (traditional high-pressure process).

Product: 3,5,5-Trimethylhexanal (CoH1sO).[1][2][3][4][5][6][7]

Process Flow Visualization

The following diagram illustrates the conversion of diisobutylene to TMH aldehyde and its
subsequent fractionation.
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Figure 1: Industrial hydroformylation workflow for TMH Aldehyde production.

Reactivity Profile & Applications

As a C9 aldehyde, TMH Aldehyde sits at a divergence point in chemical synthesis. Its aldehyde
functionality allows for oxidation, reduction, and condensation reactions, while its branched
alkyl chain provides unique physical properties (low viscosity, high stability) to the resulting
derivatives.

Key Transformations

e Oxidation to Isononanoic Acid:
o Reaction: R-CHO + Y202 - R-COOH.

o Application: 3,5,5-Trimethylhexanoic acid is a precursor for polyol ester lubricants (used in
refrigeration and aviation turbines) due to its excellent thermal stability.

e Hydrogenation to Isononyl Alcohol:
o Reaction: R-CHO + Hz - R-CH20H.

o Application: Precursor for di-isononyl phthalate (DINP) or adipate plasticizers, offering low
volatility in PVC.

¢ Reductive Amination:
o Reaction: R-CHO + NHz/H2 —» Amines.

o Application: Synthesis of specialty surfactants and corrosion inhibitors.

Reactivity Network Diagram

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8736681/docs?utm_src=pdf-body-img#technical-monograph-3-5-5-trimethylhexanal-tmh-aldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8736681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3,5,5-Trimethylhexanal

(TMH Aldehyde)

Oxidation (O2/Catalyst) [ Hydrogenation (H2/Ni or Cu) \ Condensation (R-NH2) Acetalization (ROH/H+)

3,5,5-Trimethylhexanoic Acid 3,5,5-Trimethylhexan-1-ol Schiff Bases / Imines Acetals
(Isononanoic Acid) (Isononyl Alcohol) (Fragrance Fixatives)

Reduction

Specialty Amines

Click to download full resolution via product page
Figure 2: Primary chemical divergence pathways for TMH Aldehyde.

Handling, Safety, and Storage[1][3]

Trustworthiness Protocol: The following safety data is synthesized from standard Safety Data
Sheets (SDS) and REACH dossiers. Always consult the specific SDS from your supplier before
handling.

Hazard Identification

e GHS Classification: Flammable Liquid (Category 3), Skin Irritant (Category 2), Eye Irritant
(Category 2A).

e Flash Point: ~47°C (Closed Cup).

o Storage Stability: Aldehydes are prone to autoxidation upon exposure to air, forming
carboxylic acids.

o Protocol: Store under an inert atmosphere (Nitrogen or Argon).

o Temperature: Cool, well-ventilated area (2—8°C recommended for long-term analytical
standards; ambient for bulk industrial).
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Toxicology Overview

¢ Acute Toxicity: Generally low acute oral and dermal toxicity.
» Genotoxicity: Ames test negative; not considered genotoxic [1].

» Sensitization: Classified as a potential skin sensitizer in some jurisdictions; handle with nitrile
gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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